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Compound of Interest

Compound Name: RhoNox-1

Cat. No.: B15556078

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing RhoNox-1, a selective

fluorescent probe for the detection of ferrous iron (Fe²⁺), in fluorescence microscopy. This

document outlines the mechanism of action, detailed experimental protocols for cell staining,

and applications in studying iron-dependent signaling pathways, such as ferroptosis, which is

of significant interest in drug development.

Introduction to RhoNox-1
RhoNox-1 is a cell-permeable fluorescent probe designed for the specific detection of divalent

iron ions (Fe²⁺) in living cells.[1][2] Its mechanism is based on a "turn-on" fluorescence

response. In its native state, RhoNox-1 is weakly fluorescent. Upon reaction with Fe²⁺, the N-

oxide group of RhoNox-1 is reduced, yielding a highly fluorescent rhodamine B product.[3][4]

This irreversible reaction provides a robust and specific signal for imaging labile Fe²⁺ pools,

which are implicated in various cellular processes and pathologies, including ferroptosis.[5]

RhoNox-1 typically localizes to the Golgi apparatus.
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For ease of reference, the key quantitative parameters for using RhoNox-1 are summarized in

the table below.

Parameter Value Reference

Excitation Wavelength (Ex) 540 nm

Emission Wavelength (Em) 575 nm

Stock Solution Concentration 1 mM in anhydrous DMSO

Working Solution

Concentration

1-10 µM in serum-free medium

or PBS

Incubation Time 5 - 30 minutes

Experimental Protocols
Detailed methodologies for preparing RhoNox-1 solutions and staining both adherent and

suspension cells are provided below.

Preparation of RhoNox-1 Solutions
1 mM Stock Solution: To prepare a 1 mM stock solution, dissolve 50 µg of RhoNox-1 in 110

µL of anhydrous dimethyl sulfoxide (DMSO). Mix thoroughly by vortexing. Store the stock

solution in aliquots at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw

cycles.

1-10 µM Working Solution: On the day of the experiment, dilute the 1 mM stock solution to a

final working concentration of 1-10 µM in a serum-free cell culture medium or phosphate-

buffered saline (PBS). The optimal concentration may vary depending on the cell type and

experimental conditions and should be determined empirically. Prepare the working solution

fresh for each experiment.

Staining Protocol for Adherent Cells
Cell Seeding: Seed adherent cells on sterile coverslips or in glass-bottom dishes and culture

until they reach the desired confluency.
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Aspirate Medium: Carefully aspirate the cell culture medium from the coverslips or dishes.

Staining: Add a sufficient volume of the RhoNox-1 working solution to completely cover the

cells (e.g., 100 µL for a single well in a 96-well plate or a coverslip in a 24-well plate).

Incubation: Incubate the cells at room temperature or 37°C for 5-30 minutes, protected from

light.

Washing: Aspirate the staining solution and wash the cells two to three times with pre-

warmed serum-free medium or PBS to remove excess probe.

Imaging: Mount the coverslips on a slide with a suitable mounting medium or add fresh

medium/PBS to the dish. Proceed with imaging using a fluorescence microscope equipped

with appropriate filters for rhodamine B (Ex/Em: ~540/575 nm).

Staining Protocol for Suspension Cells
Cell Harvesting: Harvest suspension cells by centrifugation (e.g., 400 x g for 3-4 minutes).

Washing: Discard the supernatant and wash the cell pellet twice with PBS. Resuspend the

cells in PBS.

Cell Count and Density Adjustment: Count the cells and adjust the density to approximately 1

x 10⁶ cells/mL in a serum-free medium or PBS.

Staining: Add the RhoNox-1 working solution to the cell suspension.

Incubation: Incubate the cells at room temperature or 37°C for 5-30 minutes, protected from

light.

Washing: Centrifuge the cells to pellet them, discard the supernatant, and wash the pellet

twice with PBS to remove the excess probe.

Resuspension and Imaging: Resuspend the final cell pellet in a fresh serum-free medium or

PBS. The cells can then be analyzed by fluorescence microscopy (by placing a drop on a

slide) or flow cytometry.
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Application in Ferroptosis Research
Ferroptosis is a form of regulated cell death characterized by iron-dependent lipid peroxidation.

RhoNox-1 is a valuable tool for studying the role of labile iron pools in this process. An

increase in intracellular Fe²⁺ is a key event in the initiation of ferroptosis. RhoNox-1 can be

used to visualize and quantify this increase in Fe²⁺ levels upon induction of ferroptosis by

compounds like erastin or RSL3. Interestingly, N-oxide-containing probes like RhoNox-1 have

been shown to inhibit ferroptosis by selectively oxidizing Fe²⁺, thereby reducing its availability

for Fenton-like reactions that drive lipid peroxidation.
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Caption: Mechanism of RhoNox-1 activation by ferrous iron.

Experimental Workflow for Staining Adherent Cells
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Caption: Workflow for staining adherent cells with RhoNox-1.

Simplified Ferroptosis Signaling Pathway
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Caption: Role of Fe²⁺ in ferroptosis and its detection by RhoNox-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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